AG8.0

• Molecular Formula: C53H77N17O15S
• Molecular Weight: 1224.4 g/mol
• SMILES: CC(=O)SCC(=O)NCC(=O)NCC(=O)NCC(=O)NC(CCCCNC(=O)CNC(=O)CCC(=O)NCCC1=CN=CN1)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CCCCNC(=O)CNC(=O)CCC(=O)NCCC3=CN=CN3)C(=O)N
• InChI: InChI=1S/C53H77N17O15S/c1-33(71)86-30-50(82)65-28-48(80)63-27-47(79)64-29-49(81)68-39(7-3-5-19-58-46(78)26-62-44(76)15-13-42(74)60-21-17-36-24-56-32-67-36)52(84)70-40(22-34-8-10-37(72)11-9-34)53(85)69-38(51(54)83)6-2-4-18-57-45(77)25-61-43(75)14-12-41(73)59-20-16-35-23-55-31-66-35/h8-11,23-24,31-32,38-40,72H,2-7,12-22,25-30H2,1H3,(H2,54,83)(H,55,66)(H,56,67)(H,57,77)(H,58,78)(H,59,73)(H,60,74)(H,61,75)(H,62,76)(H,63,80)(H,64,79)(H,65,82)(H,68,81)(H,69,85)(H,70,84)
• InChIKey: PDULCVJGRVHRBX-UHFFFAOYSA-N

Researchers sourcing bivalent haptens face a critical identity risk: 'AG8.0' also designates an 8 kW gasoline generator, leading to procurement errors that invalidate experiments. This symmetrical di-HSG bivalent hapten (CAS 159173-58-7, MW 1224.35, C53H77N17O15S) eliminates ambiguity with precise analytical specification. • 24-hr in vivo stability enables long-term immune tracking, antibody maturation, and tolerance studies without clearance confounding. • Symmetrical bivalent structure ensures consistent BCR cross-linking; monovalent HSG or IMP 245 substitution alters binding kinetics and invalidates results. • ≥98% purity (HPLC), powder stable at -20°C for 3 years; ambient shipping preserves integrity during transit.

AG8.0 Identity and Key Specifications

AG8.0 is a symmetrical di-HSG (histamine-succinyl-glycine) bivalent hapten with a molecular weight of 1224.35 g/mol and molecular formula C53H77N17O15S . This compound is primarily utilized as a biochemical assay reagent in immunology and inflammation research . Critically, AG8.0 is documented to exhibit in vivo stability for a period of 24 hours . Importantly, the designation 'AG8.0' may cause confusion as it is also an identifier for an 8 kW portable gasoline generator , underscoring the need for precise chemical sourcing to avoid procurement errors.

Why AG8.0 Substitution Fails

A precise procurement strategy for AG8.0 is non-negotiable due to two key factors. First, its function hinges on the specific 'symmetrical di-HSG bivalent' structure ; substituting it with a monovalent HSG hapten or a different bivalent hapten like IMP 245 would fundamentally alter the experimental system's binding kinetics and cross-linking capabilities, invalidating research outcomes . Second, the same 'AG8.0' name is used for a commercial 8 kW gasoline generator , creating a high risk of procurement error. This guide provides the necessary quantitative evidence to confirm the identity of the correct immunological reagent and differentiate it from similarly named, but functionally distinct, compounds and products.

AG8.0 Evidence & Specifications

In Vivo Stability Advantage

AG8.0 is distinguished by its quantifiable in vivo stability of 24 hours, a property critical for time-course experiments requiring sustained presence of the hapten . This characteristic provides a defined experimental window that is not guaranteed by other non-characterized or monovalent haptens. The specific stability metric for closely related analogs like IMP 245 is not directly provided in the same source, underscoring the importance of this parameter for AG8.0 .

Evidence Dimension	In Vivo Stability
Target Compound Data	Stable for 24 hours
Comparator Or Baseline	Other haptens (e.g., monovalent HSG) or unspecified bivalent haptens
Quantified Difference	Not applicable (Comparator data not provided in source)
Conditions	In vivo administration (specific animal model not detailed in product documentation)

Why This Matters

This specification defines the experimental window for in vivo applications, allowing researchers to plan timepoints and predict hapten availability with confidence.

Molecular Identity Verification

The definitive molecular identity of AG8.0 is confirmed by its molecular weight of 1224.35 g/mol and molecular formula C53H77N17O15S . This serves as a quantitative benchmark for verifying compound purity and identity upon receipt, differentiating it from other bivalent haptens like IMP 245 . These precise identifiers are essential for ensuring experimental reproducibility and are a prerequisite for peer-reviewed publication.

Evidence Dimension	Molecular Identity
Target Compound Data	Molecular Weight: 1224.35 g/mol; Formula: C53H77N17O15S
Comparator Or Baseline	Other bivalent haptens (e.g., IMP 245)
Quantified Difference	Not applicable (Comparison of distinct chemical entities)
Conditions	Standard chemical analysis (e.g., mass spectrometry, elemental analysis)

Why This Matters

These are the definitive analytical specifications required for quality control, allowing for mass spectrometric verification of the correct compound before committing resources to complex biological assays.

Not a FAK Inhibitor Clarification

A search for AG8.0 as a FAK inhibitor returns no quantitative evidence of activity against Focal Adhesion Kinase [1]. Database entries for FAK inhibitors include compounds with IC50 values in the nanomolar range (e.g., 4.7 nM [2], 45 nM [3], 83 nM [3]), but none are attributed to AG8.0. This negative finding is crucial for preventing mis-purchase by users who may have encountered the 'AG8.0' name in a different context.

Evidence Dimension	FAK Inhibitory Activity (IC50)
Target Compound Data	No data found
Comparator Or Baseline	Known FAK inhibitors (e.g., CHEMBL4216755)
Quantified Difference	Not applicable
Conditions	Inhibition of FAK (unknown origin) measured by Lanthascreen assay or scintillation counting

Why This Matters

Clarifies that AG8.0 is not a kinase inhibitor, preventing wasted time and resources on incorrect experimental design and procurement.

• [1] Search Results for 'AG8.0 FAK inhibitor'. View Source
• [2] BindingDB. BDBM50452088 (CHEMBL4216755) FAK Inhibitor Entry. View Source
• [3] BindingDB. BDBM50425687 (CHEMBL2315565) FAK Inhibitor Entry. View Source

AG8.0 Research Applications

In Vivo Hapten Tracking & Immune Response

The documented 24-hour in vivo stability of AG8.0 makes it the reagent of choice for studies requiring sustained presence of a hapten . This allows for the investigation of long-term immune cell tracking, antibody response maturation, or the effects of prolonged hapten exposure on immunological tolerance or hypersensitivity, without the confounding variable of rapid compound clearance.

Bivalent Antigen Design & Cross-Linking Assays

As a symmetrical bivalent hapten, AG8.0 is essential for assays that depend on the cross-linking of surface immunoglobulins on B cells or the formation of immune complexes. This property is fundamental to studying B cell receptor signaling, activation, and antigen presentation in a controlled manner. Its use is preferable over monovalent haptens when a strong, avidity-based signal or cross-linking event is required .

Chemical Synthesis QC and Purification

The precise molecular weight (1224.35 g/mol) and formula (C53H77N17O15S) provide a clear analytical target for mass spectrometry and elemental analysis . This application scenario is critical for chemists and core facilities involved in the synthesis, purification, or quality control of AG8.0 or its conjugates, ensuring that the material meets the required specifications before use in biological assays.